Cas no 1556045-86-3 (2-FLUORO-4-PHENYLBUTAN-1-AMINE)

• Product Name: 2-FLUORO-4-PHENYLBUTAN-1-AMINE
• CAS No: 1556045-86-3
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5684896
• PubChem ID: 83853937
• Update Time: 2025-06-11

2-FLUORO-4-PHENYLBUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• D76606
• 1556045-86-3
• EN300-1865706
• CS-0106176
• 2-Fluoro-4-phenylbutan-1-amine
• 2-FLUORO-4-PHENYLBUTAN-1-AMINE

• Inchi： 1S/C10H14FN/c11-10(8-12)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
• InChI Key： ABUHIRMIHPJFNL-UHFFFAOYSA-N
• SMILES： FC(CN)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 270.6±30.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 2-FLUORO-4-PHENYLBUTAN-1-AMINE

Comprehensive Overview of 2-FLUORO-4-PHENYLBUTAN-1-AMINE (CAS No. 1556045-86-3): Properties, Applications, and Industry Insights

2-FLUORO-4-PHENYLBUTAN-1-AMINE (CAS No. 1556045-86-3) is a fluorinated organic compound with a unique structural framework, combining a phenyl group with an amine functionality. This fluorinated amine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The strategic incorporation of fluorine atoms into organic compounds often enhances their metabolic stability, lipophilicity, and binding affinity, making 2-FLUORO-4-PHENYLBUTAN-1-AMINE a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 2-FLUORO-4-PHENYLBUTAN-1-AMINE has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "fluorine in drug design" or "amine derivatives for pharmaceuticals," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1556045-86-3 serves as a critical identifier for regulatory compliance and patent filings, ensuring traceability in industrial applications.

The synthesis of 2-FLUORO-4-PHENYLBUTAN-1-AMINE typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, a topic often queried in "how to characterize fluorinated amines" discussions. The compound's physicochemical properties—such as solubility in polar solvents and melting point—are crucial for formulation scientists exploring "amine-based drug delivery" systems.

Beyond pharmaceuticals, 2-FLUORO-4-PHENYLBUTAN-1-AMINE finds niche applications in material science, particularly in designing fluorine-containing polymers with enhanced thermal stability. Industry forums frequently debate "green synthesis of fluorinated intermediates," aligning with global pushes toward eco-friendly manufacturing. Innovations in catalytic fluorination methods could further optimize the production of this compound, reducing waste and energy consumption.

Regulatory and safety profiles of 2-FLUORO-4-PHENYLBUTAN-1-AMINE are meticulously documented under CAS No. 1556045-86-3, addressing concerns like "handling fluorinated amines safely." While not classified as hazardous under standard guidelines, proper laboratory practices—such as using PPE and fume hoods—are recommended. This aligns with growing public interest in "chemical safety in research labs" and "sustainable lab practices."

Future prospects for 2-FLUORO-4-PHENYLBUTAN-1-AMINE include its potential role in next-generation therapeutics, such as targeted kinase inhibitors or central nervous system (CNS) drugs. Its structural flexibility allows for derivatization, a feature highlighted in "custom synthesis of fluorinated amines" queries. Collaborative efforts between academia and industry continue to explore its full potential, cementing its status as a high-value chemical intermediate.